Cas no 315242-10-5 (1-(2-methylphenyl)-4-5-(4-nitrophenyl)furan-2-carbothioylpiperazine)

• Product Name: 1-(2-methylphenyl)-4-5-(4-nitrophenyl)furan-2-carbothioylpiperazine
• CAS No: 315242-10-5
• MF: C₂₂H₂₁N₃O₃S
• MW: 407.48544383049
• CID: 6051356
• PubChem ID: 1960873
• Update Time: 2025-08-01

1-(2-methylphenyl)-4-5-(4-nitrophenyl)furan-2-carbothioylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-4-5-(4-nitrophenyl)furan-2-carbothioylpiperazine
• (5-(4-nitrophenyl)furan-2-yl)(4-(o-tolyl)piperazin-1-yl)methanethione
• Methanethione, [4-(2-methylphenyl)-1-piperazinyl][5-(4-nitrophenyl)-2-furanyl]-
• 315242-10-5
• Oprea1_353239
• HMS2795K16
• SMR000434402
• AB00659941-02
• 1-(2-METHYLPHENYL)-4-[5-(4-NITROPHENYL)FURAN-2-CARBOTHIOYL]PIPERAZINE
• MLS000769689
• CHEMBL1305479
• F0494-0170
• [4-(2-methylphenyl)piperazin-1-yl]-[5-(4-nitrophenyl)furan-2-yl]methanethione
• [5-(4-Nitro-phenyl)-furan-2-yl]-(4-o-tolyl-piperazin-1-yl)-methanethione
• AKOS002310207

• Inchi： 1S/C22H21N3O3S/c1-16-4-2-3-5-19(16)23-12-14-24(15-13-23)22(29)21-11-10-20(28-21)17-6-8-18(9-7-17)25(26)27/h2-11H,12-15H2,1H3
• InChI Key： WEJUBSFTGTUOAC-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2C)CC1)(C1=CC=C(C2=CC=C([N+]([O-])=O)C=C2)O1)=S

Computed Properties

• Exact Mass: 407.13036271g/mol
• Monoisotopic Mass: 407.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-(2-methylphenyl)-4-5-(4-nitrophenyl)furan-2-carbothioylpiperazine

Comprehensive Overview of 1-(2-methylphenyl)-4-5-(4-nitrophenyl)furan-2-carbothioylpiperazine (CAS No. 315242-10-5)

1-(2-methylphenyl)-4-5-(4-nitrophenyl)furan-2-carbothioylpiperazine (CAS No. 315242-10-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name MPNFCP, features a complex molecular architecture combining a furan ring, a nitrophenyl group, and a piperazine moiety. Its carbothioyl functional group further enhances its reactivity, making it a subject of interest in drug discovery and material science applications.

In recent years, the demand for novel heterocyclic compounds like MPNFCP has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets. The compound's nitrophenyl group may contribute to its electron-withdrawing properties, which could influence its binding affinity in enzymatic assays. These characteristics align with current trends in precision medicine, where tailored molecular designs are critical for efficacy.

The synthesis of 1-(2-methylphenyl)-4-5-(4-nitrophenyl)furan-2-carbothioylpiperazine typically involves multi-step organic reactions, including Suzuki coupling or thionation processes, to achieve high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to validate its structure. Given the rising interest in green chemistry, efforts to optimize its synthesis with reduced environmental impact are also underway, addressing concerns about sustainable pharmaceutical production.

From a commercial perspective, CAS No. 315242-10-5 is primarily utilized in research settings, with suppliers offering it as a high-purity reference standard. Its applications extend to proteomics and cell signaling studies, where it serves as a tool compound for elucidating biological pathways. The compound's stability under various pH conditions makes it suitable for in vitro experiments, though further in vivo studies are needed to explore its pharmacokinetics.

Frequently asked questions about MPNFCP include its solubility profile (often in DMSO or methanol), storage recommendations (typically at -20°C), and potential analogs. Researchers also inquire about its compatibility with high-throughput screening platforms, reflecting the growing integration of automation in drug development. As the scientific community continues to explore structure-activity relationships (SAR), derivatives of this compound may emerge as candidates for treating conditions like inflammatory diseases or metabolic disorders.

In summary, 1-(2-methylphenyl)-4-5-(4-nitrophenyl)furan-2-carbothioylpiperazine represents a promising scaffold in medicinal chemistry. Its combination of a furan core, nitrophenyl substituent, and piperazine tail offers versatility for further derivatization. With ongoing research into its biological activities and synthetic optimization, this compound may soon find broader applications in both academia and industry, contributing to the next generation of bioactive molecules.